Cas no 681222-25-3 (2-{[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• CAS No: 681222-25-3
• MF: C₂₀H₂₅N₃O₂S₂
• MW: 403.561402082443
• CID: 5866542
• PubChem ID: 4461785
• Update Time: 2025-08-05

2-{[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl)thio)-N-(4-phenylthiazol-2-yl)acetamide
• Acetamide, 2-[[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]thio]-N-(4-phenyl-2-thiazolyl)-
• 2-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• SR-01000007096-1
• F0558-0011
• Oprea1_695603
• 2-{[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• AKOS024583435
• SR-01000007096
• 681222-25-3

• Inchi： 1S/C20H25N3O2S2/c1-14-8-15(2)10-23(9-14)19(25)13-26-12-18(24)22-20-21-17(11-27-20)16-6-4-3-5-7-16/h3-7,11,14-15H,8-10,12-13H2,1-2H3,(H,21,22,24)
• InChI Key： KOSQBGGBOJEOHH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)CSCC(N1CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 403.13881940g/mol
• Monoisotopic Mass: 403.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• pka: 8.09±0.50(Predicted)

Additional information on 2-{[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

Compound CAS No. 681222-25-3: A Comprehensive Overview

The compound with CAS No. 681222-25-3, known as 2-{[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by the presence of a thiazole ring and a sulfanyl group, which contribute to its distinct chemical reactivity and biological activity. The 4-phenylthiazol moiety is particularly notable for its role in enhancing the compound's stability and bioavailability. Recent studies have highlighted the importance of such structural elements in drug design, where they can significantly influence pharmacokinetics and therapeutic efficacy.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. By replacing certain functional groups with bioisosteric equivalents, researchers have demonstrated that this compound can exhibit improved pharmacodynamic properties while maintaining its core functionality. This has led to its exploration in the development of novel drug candidates targeting various diseases, including neurodegenerative disorders and cancer.

Moreover, the acetamide group present in the molecule plays a crucial role in modulating its solubility and permeability, which are critical factors in drug delivery systems. Advanced computational models have been employed to predict the compound's behavior under different physiological conditions, providing valuable insights into its potential therapeutic applications.

Recent advancements in synthetic chemistry have also enabled the efficient synthesis of this compound through a series of well-defined steps. The use of mild reaction conditions and catalytic systems has not only improved yield but also minimized environmental impact, aligning with current green chemistry principles. These developments underscore the importance of sustainable practices in modern chemical research.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets, making it a promising candidate for targeted therapy. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease progression, thereby paving the way for further exploration in clinical settings.

The integration of cutting-edge analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's purity and structural integrity. These tools have also facilitated a deeper understanding of its interaction with biological systems at the molecular level.

Looking ahead, the potential applications of CAS No. 681222-25-3 extend beyond pharmaceuticals into areas such as agrochemicals and materials science. Its unique properties make it an ideal candidate for developing innovative solutions in these fields, particularly in the context of sustainable development.

In conclusion, CAS No. 681222-25-3 represents a significant advancement in chemical innovation, offering a versatile platform for addressing complex scientific challenges. With ongoing research and development efforts, this compound holds immense promise for contributing to advancements across multiple disciplines.